Cas no 898787-49-0 (3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one)

3-(3,5-Difluorophenyl)-1,1,1-trifluoropropan-2-one is a fluorinated aromatic ketone characterized by its unique structural features, including a difluorophenyl group and a trifluoromethyl ketone moiety. This compound is of particular interest in synthetic organic chemistry due to its electron-withdrawing properties, which enhance reactivity in nucleophilic addition and substitution reactions. Its fluorine-rich structure also contributes to improved metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound’s high purity and well-defined chemical properties ensure consistent performance in applications such as fluorinated building block synthesis and bioactive molecule development. Its stability under various reaction conditions further underscores its utility in advanced chemical processes.

3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one structure

898787-49-0 structure

Product Name:3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one

CAS No:898787-49-0

MF:C₉H₅F₅O

MW:224.127420186996

CID:870540

PubChem ID:24726848

Update Time:2025-10-29

3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-DIFLUOROPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
-  
- 3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one
- AKOS015156917
- MFCD02260857
- 898787-49-0
- DTXSID00645238
- EN300-1929773
- MDL： MFCD02260857
- Inchi： 1S/C9H5F5O/c10-6-1-5(2-7(11)4-6)3-8(15)9(12,13)14/h1-2,4H,3H2
- InChI Key： YYGSSUXFNAKYFC-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)CC(C(F)(F)F)=O)F

Computed Properties

Exact Mass: 224.02605559g/mol
Monoisotopic Mass: 224.02605559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 17.1Å²

3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	207055-2g	3-(3,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone	898787-49-0	97%	2g	￡337.00	2022-03-01
Fluorochem	207055-5g	3-(3,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone	898787-49-0	97%	5g	￡570.00	2022-03-01
Enamine	EN300-1929773-0.05g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		0.05g	$647.0	2023-09-17
Enamine	EN300-1929773-0.1g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		0.1g	$678.0	2023-09-17
Enamine	EN300-1929773-0.25g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		0.25g	$708.0	2023-09-17
Enamine	EN300-1929773-0.5g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		0.5g	$739.0	2023-09-17
Enamine	EN300-1929773-1.0g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		1g	$785.0	2023-06-02
Enamine	EN300-1929773-2.5g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		2.5g	$1509.0	2023-09-17
Enamine	EN300-1929773-5.0g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		5g	$2277.0	2023-06-02
Enamine	EN300-1929773-10.0g	3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one	898787-49-0		10g	$3376.0	2023-06-02